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Compound of Interest

Compound Name: EIDD-1931

Cat. No.: B613837

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting in vitro antiviral assays to
evaluate the efficacy of EIDD-1931 (also known as 3-D-N4-hydroxycytidine or NHC), the active
metabolite of Molnupiravir.[1][2] EIDD-1931 is a potent ribonucleoside analog with broad-
spectrum antiviral activity against numerous RNA viruses.[3][4][5] Its mechanism of action
involves the introduction of mutations into the viral RNA during replication, leading to a lethal
accumulation of errors, a process termed "viral error catastrophe”.[2][6]

Quantitative Data Summary

The antiviral activity and cytotoxicity of EIDD-1931 have been evaluated against a range of
viruses in various cell lines. The following tables summarize the key quantitative data from

published studies.

Table 1: Antiviral Activity (EC50) of EIDD-1931 against Various Viruses
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Virus Cell Line EC50 (pM) Reference
Enterovirus A71 (EV-

RD 5.13+0.56 [7]
A71)
Enterovirus A71 (EV-

Vero 7.04 £0.38 [7]
A71)
Enterovirus A71 (EV-

Huh-7 443 +£0.33 [7]
A71)
SARS-CoV-2 Vero 0.3 [3]
SARS-CoV-2 Vero E6-GFP 0.3 [3]
SARS-CoV-2 Huh-7 0.4 [3]
SARS-CoV-2 -~

Not Specified 0.25 mg/L [8]
(Ancestral)
Murine Hepatitis Virus N

Not Specified 0.17 [5]
(MHV)
MERS-CoV Not Specified 0.56 [5]
Feline Infectious
Peritonitis Virus Not Specified 0.09 [9]

(FIPV)

Table 2: Cytotoxicity (CC50) of EIDD-1931 in Different Cell Lines

Cell Line CC50 (pM) Reference
RD 80.47 +0.02 [7]
Vero 14.07 + 0.43 [7]
Huh-7 34.09 + 0.06 [7]

Table 3: Selectivity Index (SI) of EIDD-1931
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. . Selectivity Index
Virus Cell Line Reference
(SI = CC50/EC50)

Enterovirus A71 (EV-

RD 15.69 [7]
A71)
Enterovirus A71 (EV-

Vero 2.0 [7]
A71)
Enterovirus A71 (EV-

Huh-7 7.69 [7]

AT71)

Experimental Protocols
Cytopathic Effect (CPE) Protection Assay

This assay determines the ability of a compound to protect cells from virus-induced cell death.
Materials:

e Celllines (e.g., RD, Vero, Huh-7)[7]

e Virus stock (e.g., EV-A71, SARS-CoV-2)

 EIDD-1931

o 96-well plates

e Culture medium (e.g., DMEM with 2% FBS)[7]

o CellTiter-Glo Luminescent Cell Viability Assay kit[7][10]

» Plate reader for luminescence

Protocol:

e Seed cells (e.g., 1.0 x 10 cells/well) in a 96-well plate and incubate for 24 hours.[7]
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Prepare serial dilutions of EIDD-1931 in culture medium. A 3-fold dilution series ranging from
0.01 to 200 pM is a common starting point.[7]

Remove the growth medium from the cells and add the diluted EIDD-1931. Include a vehicle
control (e.g., DMSO).

Add the virus at a predetermined multiplicity of infection (MOI) or TCID50 (e.g., 100x TCID50
for EV-A71).[7]

Incubate the plates at 37°C for 48-72 hours, or until significant CPE is observed in the virus
control wells.[7]

Assess cell viability using the CellTiter-Glo assay according to the manufacturer's
instructions.[7][10]

Calculate the EC50 value, which is the concentration of EIDD-1931 that protects 50% of
cells from viral-induced CPE.

Preparation

Prepare EIDD-1931 Serial Dilutions Infection & Incubation Analysis

Calculate EC50

Incubate for 48-72h

Add EIDD-1931 to Cells Infect with Virus Assess Cell Viability (CellTiter-Glo)

Seed Cells in 96-well plate

Quantification

Infection & Treatment

Extract Cellular RNA Quantify Viral RNA (qRT-PCR) Analysis

Calculate IC50/IC90

Seed Cells Infect with Virus & Add EIDD-1931 Incubate for 30h

Collect Supernatant }—>| Determine Viral Titer (TCID50/Plaque Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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